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Chemical Profile & Storage Conditions

Dihydromorin (CAS 18422-83-8) is a flavonoid. The table below summarizes its basic properties and

storage requirements.

Property Specification

CAS Number 18422-83-8 [1] [2] [3]

Molecular Formula C₁₅H₁₂O₇ [1] [2] [4]

Molecular Weight 304.25 g/mol [3]

Appearance Solid, Powder [1] [2]

Chemical Name (2R,3R)-2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one [2]

Storage (Powder) Desiccate at -20°C [1] [2] [3]

Storage (Solution) -80°C [1] [3]
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This section covers the safe handling of Dihydromorin based on its Safety Data Sheet (SDS) and common

experimental scenarios.

Aspect Guidance & Requirements

Hazard Statements H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting

effects [1].

Personal Protective
Equipment (PPE)

Safety goggles, protective gloves, impervious clothing, and a suitable

respirator [1].

Engineering Controls Use in a well-ventilated area. Ensure accessible safety shower and eyewash

station [1].

Solubility Soluble in DMSO, acetone, chloroform, dichloromethane, and ethyl acetate

[2].

Solution Preparation For higher solubility, warm the tube at 37°C and use an ultrasonic bath.

Stock solutions can be stored below -20°C for several months. For best
results, prepare and use solutions on the same day [2].

Incompatibilities Strong acids, strong bases, strong oxidizing agents, and strong reducing
agents [1].

Experimental Protocols & Biological Activity

Dihydromorin is identified as an effective hypopigmenting agent. The following protocol and pathway are

based on a cited study using melan-a cells (normal murine melanocytes) [2] [3].
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Diagram: Experimental workflow for evaluating Dihydromorin's hypopigmenting effect.

Key Findings from Protocol: In melan-a cells (normal murine melanocytes), Dihydromorin
exhibited strong inhibition of melanin synthesis. It down-regulated the levels of tyrosinase (TYR),

TRP-1, and TRP-2 by suppressing microphthalmia-associated transcription factor (MITF) at both the
transcriptional and translational levels. These depigmenting effects were also confirmed in an artificial

skin model [2] [3].

The diagram below illustrates the molecular mechanism of Dihydromorin action identified in the study.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1544390?utm_src=pdf-body-img
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.biocrick.com/Dihydromorin-BCN1149.html
https://www.targetmol.com/compound/dihydromorin
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.smolecule.com/products/s1544390?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Dihydromorin

MITF

 Down-regulates

Tyrosinase (TYR)

 Decreases

TRP-1

 Decreases

TRP-2

 Decreases

Melanin Synthesis

Click to download full resolution via product page

Diagram: Dihydromorin's mechanism for inhibiting melanogenesis.

FAQ for Researchers

Q1: What is the best way to prepare a long-term stock solution of Dihydromorin? It is recommended to

prepare concentrated stock solutions in a solvent like DMSO. Aliquot the solution to avoid repeated freeze-

thaw cycles and store it at -80°C. This can typically preserve the solution for several months [2].

Q2: My Dihydromorin powder has been stored at 4°C for a week. Is it still usable? The recommended

long-term storage condition for the powder is -20°C in a desiccated environment [1] [2]. Storage at 4°C may

be acceptable for short-term use, but for critical long-term experiments, using powder from the

recommended storage condition is advisable. If used, the compound should be checked for any visual signs

of degradation, such as discoloration.

Q3: Besides melanogenesis, what other biological activities has Dihydromorin shown? Yes, research

indicates that Dihydromorin exhibits strong inhibitory activity against mushroom tyrosinase, suggesting
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potential as an antibrowning agent in food systems [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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